Cas no 2229090-05-3 (6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole)

• Product Name: 6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole
• CAS No: 2229090-05-3
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 5978592
• PubChem ID: 165862531
• Update Time: 2025-08-01

6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole
• 2229090-05-3
• EN300-1995454

• Inchi： 1S/C14H17ClN2/c1-17-9-12(13-4-2-3-7-16-13)11-6-5-10(15)8-14(11)17/h5-6,8-9,13,16H,2-4,7H2,1H3
• InChI Key： QKDIGCWZBPICPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1CCCCN1

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17Ų

Additional information on 6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole

6-Chloro-1-Methyl-3-(Piperidin-2-Yl)-1H-Indole (CAS No: 2229090-05-3)

6-Chloro-1-methyl-3-(piperidin-2-yl)-1H-indole is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, identified by the CAS registry number 2229090-05-3, belongs to the indole family of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery.

The molecular structure of 6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole consists of an indole ring system, a chlorine substituent at the 6-position, a methyl group at the 1-position, and a piperidinyl group attached at the 3-position. This combination of functional groups contributes to its unique chemical properties and potential bioactivity. The indole core is a fundamental scaffold in many bioactive molecules, including serotonin receptor agonists and antagonists, which highlights its importance in drug design.

Recent studies have focused on the antidepressant potential of 6-chloro derivatives, particularly those with substituted piperidine moieties. Research has shown that the piperidinyl group enhances the compound's ability to interact with serotonin receptors, making it a promising candidate for treating mood disorders such as depression and anxiety. Additionally, the chlorine substituent at the 6-position plays a critical role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

One of the most exciting developments involving 6-chloro compounds is their potential application in targeted therapies for neurodegenerative diseases. Preclinical studies have demonstrated that 6-chloro derivatives can inhibit certain enzymes associated with Alzheimer's disease, suggesting their potential as neuroprotective agents. Furthermore, the methyl group at the 1-position has been shown to improve the compound's stability and bioavailability, making it more suitable for therapeutic use.

The synthesis of 6-chloro compounds involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for indole derivatives, reducing production costs and improving scalability. These improvements are critical for transitioning from laboratory research to clinical trials.

In terms of pharmacological applications, 6-chloro compounds have shown promise in preclinical models of cancer. Studies indicate that these compounds may inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and apoptosis. The combination of indole-based structures with functional groups like chlorine and piperidine provides a versatile platform for exploring anti-cancer therapies.

Another area of interest is the exploration of 6-chloro compounds as anti-inflammatory agents. Research has demonstrated that these molecules can suppress pro-inflammatory cytokines and reduce oxidative stress in vitro, suggesting their potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The development of indole-based drugs has been significantly influenced by computational chemistry tools, which allow researchers to predict bioactivity and optimize molecular properties before experimental validation. This approach has accelerated drug discovery efforts for 6-chloro compounds, enabling researchers to identify lead candidates with high potency and selectivity.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activity of 6-chloro compounds. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advancing this compound from preclinical studies to clinical trials.

In conclusion, 6-chloro-1-methyl-3-(piperidin-2-yl)-1H-indole (CAS No: 2229090-05-3) represents a compelling example of how structural modifications can enhance the therapeutic potential of indole-based compounds. With ongoing advancements in synthetic chemistry and pharmacological research, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.